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Compound of Interest

Compound Name: Suvecaltamide

Cat. No.: B1676635 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Suvecaltamide (also known as JZP385, CX-8998, and MK-8998) is a novel, selective, state-

dependent modulator of T-type calcium channels currently under investigation for the treatment

of essential tremor and other neurological conditions. This technical guide provides a

comprehensive overview of the chemical structure and a detailed, step-by-step synthesis of

Suvecaltamide. The information presented herein is intended to support researchers and drug

development professionals in their understanding and potential application of this compound.

Chemical Structure and Properties
Suvecaltamide is a phenylacetamide derivative with a chiral center. Its chemical identity is

well-characterized by its IUPAC name, molecular formula, and other identifiers.

Table 1: Chemical Identifiers and Properties of Suvecaltamide
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Identifier Value

IUPAC Name
2-(4-isopropylphenyl)-N-[(1R)-1-[5-(2,2,2-

trifluoroethoxy)pyridin-2-yl]ethyl]acetamide

Molecular Formula C₂₀H₂₃F₃N₂O₂

Molecular Weight 396.41 g/mol

CAS Number 953778-58-0

Chirality (R)-enantiomer

Below is a 2D representation of the chemical structure of Suvecaltamide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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